Cas no 64798-33-0 (2-(3-Chlorophenyl)-2-methylpropanenitrile)

2-(3-Chlorophenyl)-2-methylpropanenitrile is a versatile organic compound characterized by its nitrile functional group and chlorophenyl substituent. Its molecular structure, featuring a tertiary carbon center, enhances stability and reactivity, making it valuable in synthetic organic chemistry. The presence of the 3-chlorophenyl group contributes to its utility as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. The nitrile moiety offers further functionalization potential, enabling applications in heterocyclic synthesis and polymer chemistry. This compound is particularly advantageous for controlled reactions due to its well-defined steric and electronic properties. High purity grades ensure consistent performance in research and industrial processes.
2-(3-Chlorophenyl)-2-methylpropanenitrile structure
64798-33-0 structure
Product Name:2-(3-Chlorophenyl)-2-methylpropanenitrile
CAS No:64798-33-0
MF:C10H10ClN
MW:179.646101474762
MDL:MFCD11036579
CID:2139583
PubChem ID:21329860
Update Time:2025-05-21

2-(3-Chlorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-chlorophenyl)-2-methylpropanenitrile
    • (m-chlorophenyl)-isobutyronitrile
    • IYJBBMPFLUJOPB-UHFFFAOYSA-N
    • 2-(3-chloro-phenyl)-2-methyl-propionitrile
    • Benzeneacetonitrile, 3-chloro-alpha,alpha-dimethyl-
    • F2167-4974
    • Benzeneacetonitrile, 3-chloro-a,a-dimethyl-
    • PS-19757
    • EN300-1264990
    • 64798-33-0
    • DB-354765
    • SCHEMBL603775
    • D97016
    • AKOS010213607
    • 2-(3-chlorophenyl)-2-methyl-propanenitrile
    • 2-(3-Chlorophenyl)-2-methylpropanenitrile
    • MDL: MFCD11036579
    • Inchi: 1S/C10H10ClN/c1-10(2,7-12)8-4-3-5-9(11)6-8/h3-6H,1-2H3
    • InChI Key: IYJBBMPFLUJOPB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C#N)(C)C

Computed Properties

  • Exact Mass: 179.0501770g/mol
  • Monoisotopic Mass: 179.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 23.8

2-(3-Chlorophenyl)-2-methylpropanenitrile Pricemore >>

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Additional information on 2-(3-Chlorophenyl)-2-methylpropanenitrile

Comprehensive Analysis of 2-(3-Chlorophenyl)-2-methylpropanenitrile (CAS No. 64798-33-0): Properties, Applications, and Industry Trends

2-(3-Chlorophenyl)-2-methylpropanenitrile (CAS 64798-33-0) is an organic compound belonging to the nitrile family, characterized by its unique molecular structure featuring a chlorophenyl group and a methylpropanenitrile moiety. This compound has garnered significant attention in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research due to its versatile reactivity. The 3-chlorophenyl substitution enhances its electronic properties, making it valuable for cross-coupling reactions and as a precursor in fine chemical manufacturing.

In recent years, the demand for high-purity nitrile derivatives like 2-(3-Chlorophenyl)-2-methylpropanenitrile has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 64798-33-0 solubility" or "synthesis of 2-(3-Chlorophenyl)-2-methylpropanenitrile," reflecting its technical relevance. The compound’s stability under acidic conditions and compatibility with palladium-catalyzed reactions align with industry trends toward sustainable catalysis, a hot topic in green chemistry forums.

From a regulatory standpoint, 64798-33-0 complies with major chemical inventories such as TSCA and EINECS, ensuring its accessibility for industrial applications. Analytical methods like GC-MS and HPLC are commonly employed to verify its purity, addressing frequent queries such as "how to analyze 2-(3-Chlorophenyl)-2-methylpropanenitrile." Its melting point (∼45–48°C) and molecular weight (179.63 g/mol) are critical parameters for formulators, often cited in technical datasheets.

The compound’s role in pharmaceutical intermediates is particularly noteworthy. Its nitrile group serves as a strategic handle for further functionalization, enabling the synthesis of heterocycles or carboxylic acids. This aligns with the growing interest in "nitrile-based drug precursors" and "chlorophenyl compounds in medicine," topics trending in PubMed and patent literature. Innovations in continuous flow chemistry have further optimized its production, reducing waste—a key concern in modern process chemistry.

Environmental and safety profiles of 2-(3-Chlorophenyl)-2-methylpropanenitrile are rigorously documented. While not classified as hazardous under GHS, proper handling with PPE is recommended, as with most nitriles. Searches for "64798-33-0 safety data" highlight user interest in workplace compliance, reflecting broader ESG (Environmental, Social, and Governance) priorities in the chemical sector.

Market insights indicate that suppliers of CAS 64798-33-0 are expanding capacity to meet demand from Asia-Pacific and North American markets. The compound’s application in electronic materials—such as liquid crystal displays (LCDs)—has also emerged, linking it to the "high-performance materials" niche. This diversification underscores its economic viability beyond traditional uses.

Future research directions may explore 2-(3-Chlorophenyl)-2-methylpropanenitrile’s potential in bioconjugation or as a ligand in asymmetric catalysis, areas gaining traction in academic circles. Its compatibility with microwave-assisted synthesis could also address queries like "fast synthesis of chlorophenyl nitriles," marrying efficiency with ecological considerations—a hallmark of contemporary chemical innovation.

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